Cas no 1508658-84-1 (3-(2-Bromo-5-methylphenyl)propan-1-amine)

• Product Name: 3-(2-Bromo-5-methylphenyl)propan-1-amine
• CAS No: 1508658-84-1
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5771309
• PubChem ID: 83710315
• Update Time: 2023-12-26

3-(2-Bromo-5-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1508658-84-1
• 3-(2-bromo-5-methylphenyl)propan-1-amine
• EN300-1915066
• 3-(2-Bromo-5-methylphenyl)propan-1-amine

• Inchi： 1S/C10H14BrN/c1-8-4-5-10(11)9(7-8)3-2-6-12/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： QABWJZOMSUAXPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CCCN

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų